2-(Aminocarbonyl)-1-benzofuran-5-carboxylic acid

• Molecular Formula: C10H7NO4
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 2-carbamoyl-1-benzofuran-5-carboxylic acid
• InChI: InChI=1S/C10H7NO4/c11-9(12)8-4-6-3-5(10(13)14)1-2-7(6)15-8/h1-4H,(H2,11,12)(H,13,14)
• InChI Key: GDVYKANAZNAWKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)C=C(O2)C(=O)N

Description

2-(Aminocarbonyl)-1-benzofuran-5-carboxylic acid is a useful research compound. Its molecular formula is C10H7NO4 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-cyano-1-benzofuran-5-carboxylate (426 mg, 2.0 mmol) is dissolved in MeOH (10 ml). The solution is cooled to 0° C., is treated with LiOH monohydrate (168 mg, 4.0 mmol) in H2O (4 ml), and the reaction is stirred 6 h at RT. The volatiles are removed in vacuo and the residue is dissolved in H2O (10 ml). The pH of the mixture is adjusted to 1.9 with 12N HCl, the white solid is collected, washed with water, and is dried to give 401 mg (97%) of 2-(aminocarbonyl)-1-benzofuran-5-carboxylic acid as an off-white solid. MS (EI) calcd for C10H7NO4: 205.0375, found 205.0369 (M)+.